Cas no 819053-75-3 (Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester
• CAS No: 819053-75-3
• MF: C₁₄H₁₆INO₂
• MW: 357.186816215515
• CID: 702708
• PubChem ID: 71420786
• Update Time: 2025-07-23

Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[3-(4-iodophenyl)prop-2-ynyl]carbamate
• 819053-75-3
• tert-Butyl [3-(4-iodophenyl)prop-2-yn-1-yl]carbamate
• TERT-BUTYL N-[3-(4-IODOPHENYL)PROP-2-YN-1-YL]CARBAMATE
• DTXSID50839968
• EN300-28299335

• Inchi： 1S/C14H16INO2/c1-14(2,3)18-13(17)16-10-4-5-11-6-8-12(15)9-7-11/h6-9H,10H2,1-3H3,(H,16,17)
• InChI Key： KNNSQPSSLCONRA-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#CCNC(=O)OC(C)(C)C)=CC=1

Computed Properties

• Exact Mass: 357.02258g/mol
• Monoisotopic Mass: 357.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester (CAS No. 819053-75-3)

Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester (CAS No. 819053-75-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an iodophenyl group and a propynyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapy.

The compound's CAS No. 819053-75-3 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. One of the key applications of Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester lies in its use as a building block for small-molecule drug discovery. Its iodine-containing aromatic ring enhances its utility in radiolabeling studies, a hot topic in diagnostic imaging and therapeutic monitoring. This aligns with the rising demand for theranostic agents, which combine diagnostics and therapy.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound offers stability under various reaction conditions, making it a preferred choice for multi-step syntheses. Recent publications highlight its role in click chemistry applications, where the propynyl group facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is pivotal in bioconjugation and material science, addressing modern challenges in drug delivery and nanotechnology.

Environmental and sustainability considerations are also driving interest in CAS No. 819053-75-3. Researchers are exploring greener synthetic routes for such intermediates, leveraging catalytic methods and solvent-free conditions. This aligns with the broader shift toward green chemistry, a frequently searched topic in scientific and industrial circles. The compound's potential in crop protection formulations further connects it to sustainable agriculture, another high-traffic keyword in current literature.

Analytical characterization of Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for pharmaceutical applications. The compound's structure-activity relationship (SAR) studies are also gaining traction, particularly in medicinal chemistry forums, where researchers discuss optimizing its derivatives for enhanced bioavailability.

In summary, Carbamic acid, [3-(4-iodophenyl)-2-propynyl]-, 1,1-dimethylethyl ester (CAS No. 819053-75-3) represents a versatile chemical entity with cross-disciplinary applications. Its relevance to drug development, diagnostic imaging, and sustainable chemistry positions it at the forefront of contemporary research. As scientific inquiries into targeted therapies and eco-friendly synthesis continue to rise, this compound is poised to remain a focal point in innovative chemical solutions.